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For Researchers, Scientists, and Drug Development Professionals

Introduction
Capeserod hydrochloride, also known as SL65.0155, is a potent and selective partial agonist

of the serotonin 5-HT4 receptor.[1][2] It exhibits high affinity for the human 5-HT4 receptor and

demonstrates partial agonism in functional assays by stimulating cyclic AMP (cAMP)

production.[1][2] Developed initially for neurological disorders, its unique mechanism of action

has led to its investigation for gastrointestinal indications.[3] These application notes provide

detailed protocols for key in vitro assays to characterize the pharmacological profile of

capeserod hydrochloride, including its binding affinity and functional activity at the 5-HT4

receptor, as well as its selectivity against other receptors.

Data Presentation
Table 1: In Vitro Pharmacological Profile of Capeserod
(SL65.0155)
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Parameter Receptor Species Value Assay Type

Binding Affinity

(Ki)
5-HT4 Human 0.6 nM

Radioligand

Binding Assay

Functional

Activity
5-HT4b, 5-HT4e Human

Partial Agonist

(40-50% of

Serotonin's

maximal effect)

cAMP Production

Assay

Functional

Activity
5-HT4 Rat

Antagonist (pKb

= 8.81)

Isolated

Esophagus

Preparation

Selectivity
Various other

receptors
- >100-fold

Radioligand

Binding Assays

Signaling Pathway
The 5-HT4 receptor is a Gs-protein coupled receptor (GPCR). Upon agonist binding, such as

with capeserod, the Gs alpha subunit activates adenylyl cyclase, which in turn catalyzes the

conversion of ATP to cyclic AMP (cAMP). This increase in intracellular cAMP activates Protein

Kinase A (PKA), leading to the phosphorylation of various downstream targets and subsequent

cellular responses.

Capeserod 5-HT4 Receptor Binds to Gs Protein Activates

Adenylyl Cyclase

 Activates

cAMP Catalyzes conversion

ATP

Protein Kinase A Activates Downstream Cellular Effects Phosphorylates targets
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Capeserod activates the 5-HT4 receptor signaling cascade.
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Radioligand Binding Assay for 5-HT4 Receptor Affinity
This protocol determines the binding affinity (Ki) of capeserod hydrochloride for the human 5-

HT4 receptor.

Experimental Workflow:

Capeserod Hydrochloride

Primary Target Assay
(5-HT4 Receptor)

Secondary Pharmacology Panel
(e.g., other 5-HT subtypes, GPCRs, ion channels, enzymes)

Data Analysis and Comparison
(Potency and Selectivity)

Off-Target Liability
Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Capeserod Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668276#capeserod-hydrochloride-experimental-
protocol-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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